Cas no 91459-09-5 (1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone)

• Product name: 1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone
• CAS No: 91459-09-5
• MF: C₁₁H₁₇NO₂
• MW: 195.25818
• CID: 1121405
• PubChem ID: 13227209

1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]-Ethanone
• 1-[5-(3-Hydroxypropyl)-1,2-dimethylpyrrol-3-yl]ethanone
• EN300-6499723
• 91459-09-5
• 1-[5-(3-hydroxypropyl)-1,2-dimethyl-1H-pyrrol-3-yl]ethan-1-one

• Inchi： InChI=1S/C11H17NO2/c1-8-11(9(2)14)7-10(12(8)3)5-4-6-13/h7,13H,4-6H2,1-3H3
• InChI Key： JZKHDPZJNTUHNF-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(N1C)CCCO)C(=O)C

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.2Ų